Cas no 313657-94-2 (2-(2-ethoxypyridin-3-yl)oxyethan-1-ol)

• Product Name: 2-(2-ethoxypyridin-3-yl)oxyethan-1-ol
• CAS No: 313657-94-2
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 293133
• PubChem ID: 11513872
• Update Time: 2025-11-02

2-(2-ethoxypyridin-3-yl)oxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((2-Ethoxypyridin-3-yl)oxy)ethanol
• 2-(2-ethoxypyridin-3-yl)oxyethanol
• Ethanol, 2-[(2-ethoxy-3-pyridinyl)oxy]-
• 2-(2-Ethoxy-pyridin-3-yloxy)-ethanol
• 2-(2-ETHOXYPYRIDIN-3-YLOXY)ETHANOL
• 2-[(2-ethoxy-3-pyridinyl)oxy]ethanol
• 2-[(2-ethoxypyridin-3-yl)oxy]ethan-1-ol
• AGN-PC-00AN3E
• AK136688
• KB-14035
• SureCN236730
• 2-(2-ethoxypyridin-3-yl)oxyethan-1-ol
• SCHEMBL236730
• CHEMBL4534525
• UDWGWYLEOMBXHW-UHFFFAOYSA-N
• Z1255421030
• A5685
• FT-0748380
• EN300-116682
• AKOS015892067
• DTXSID00467831
• SB84672
• 313657-94-2
• 2-((2-ethoxypyridin-3-yl)oxy)ethan-1-ol
• ETHANOL,2-[(2-ETHOXY-3-PYRIDINYL)OXY]-
• DB-013883

• Inchi： 1S/C9H13NO3/c1-2-12-9-8(13-7-6-11)4-3-5-10-9/h3-5,11H,2,6-7H2,1H3
• InChI Key： UDWGWYLEOMBXHW-UHFFFAOYSA-N
• SMILES： O(CCO)C1=CC=CN=C1OCC

Computed Properties

• Exact Mass: 183.09000
• Monoisotopic Mass: 183.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.137
• Boiling Point: 288.266°C at 760 mmHg
• Flash Point: 128.139°C
• Refractive Index: 1.514
• PSA: 51.58000
• LogP: 0.85140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(2-ethoxypyridin-3-yl)oxyethan-1-ol

Comprehensive Overview of 2-(2-Ethoxypyridin-3-yl)oxyethan-1-ol (CAS No. 313657-94-2)

2-(2-Ethoxypyridin-3-yl)oxyethan-1-ol (CAS No. 313657-94-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and ether functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula is C₉H₁₃NO₃, and it exhibits a molecular weight of 183.20 g/mol. The presence of both ethoxy and hydroxy groups in its structure enhances its reactivity, making it a valuable building block in organic synthesis.

The chemical properties of 2-(2-Ethoxypyridin-3-yl)oxyethan-1-ol include moderate solubility in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). Its stability under ambient conditions makes it suitable for various industrial applications. Researchers often explore its potential in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The compound's ability to act as a ligand or intermediate in catalytic reactions further underscores its importance in modern chemistry.

In recent years, the demand for 2-(2-Ethoxypyridin-3-yl)oxyethan-1-ol has surged due to its applications in green chemistry and sustainable synthesis. With the growing emphasis on environmentally friendly processes, this compound is increasingly used in reactions that minimize waste and reduce the use of hazardous reagents. Its role in the synthesis of biodegradable materials and renewable energy-related compounds aligns with global trends toward sustainability.

From a commercial perspective, 2-(2-Ethoxypyridin-3-yl)oxyethan-1-ol is available in various purity grades, ranging from technical grade (90-95%) to high-purity (>98%) forms. Suppliers often provide customized packaging options to meet the specific needs of research laboratories and industrial-scale operations. The compound's pricing varies depending on purity, quantity, and supplier, but it remains competitively positioned in the market due to its broad utility.

One of the most frequently asked questions about 2-(2-Ethoxypyridin-3-yl)oxyethan-1-ol pertains to its safety profile. While it is not classified as a hazardous substance under standard regulations, proper handling procedures, including the use of personal protective equipment (PPE), are recommended to avoid skin or eye irritation. Storage conditions typically involve keeping the compound in a cool, dry place, away from direct sunlight and incompatible materials.

The synthesis of 2-(2-Ethoxypyridin-3-yl)oxyethan-1-ol often involves multi-step organic reactions, including etherification and hydroxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and efficiency. These innovations reflect the ongoing evolution of synthetic methodologies in the chemical industry.

In the pharmaceutical sector, 2-(2-Ethoxypyridin-3-yl)oxyethan-1-ol is explored for its potential in designing novel therapeutics. Its structural motif is found in several drug candidates targeting inflammatory diseases and metabolic disorders. The compound's compatibility with parallel synthesis and combinatorial chemistry techniques makes it a favorite among medicinal chemists.

Looking ahead, the future of 2-(2-Ethoxypyridin-3-yl)oxyethan-1-ol appears promising, with ongoing research uncovering new applications in material science and nanotechnology. Its integration into smart materials and functional coatings is an area of active investigation. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping the next generation of chemical solutions.